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Cat. No.: B607813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of two selective androgen receptor

modulators (SARMs), GSK-2881078 and LGD-4033. The information presented is collated

from publicly available preclinical and clinical trial data to assist researchers in evaluating these

compounds for further investigation.

Introduction to GSK-2881078 and LGD-4033
GSK-2881078 and LGD-4033 are nonsteroidal, orally bioavailable SARMs designed to

selectively target androgen receptors in tissues like muscle and bone. The primary goal of

these compounds is to elicit the anabolic benefits of androgens, such as increased muscle

mass and strength, while minimizing the androgenic side effects on tissues like the prostate

and skin.[1] Both compounds have been investigated for their potential to treat muscle wasting

conditions associated with aging, chronic illnesses, and other medical conditions.[2][3]

Mechanism of Action: Selective Androgen Receptor
Modulation
Both GSK-2881078 and LGD-4033 function by binding to the androgen receptor (AR), a ligand-

activated transcription factor. Upon binding, the SARM-AR complex translocates to the nucleus

and modulates the transcription of target genes. The tissue selectivity of SARMs is attributed to

their unique interaction with the AR, leading to the recruitment of tissue-specific co-regulators.
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This differential gene regulation is what theoretically allows for anabolic effects in muscle and

bone with reduced activity in reproductive tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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